molecular formula C48H50O18S6 B14709245 2,3,4,5,6-Pentakis-(4-methylphenyl)sulfonyloxyhexyl 4-methylbenzenesulfonate CAS No. 20706-80-3

2,3,4,5,6-Pentakis-(4-methylphenyl)sulfonyloxyhexyl 4-methylbenzenesulfonate

Cat. No.: B14709245
CAS No.: 20706-80-3
M. Wt: 1107.3 g/mol
InChI Key: LTWANKHDLPUTEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,3,4,5,6-Pentakis-(4-methylphenyl)sulfonyloxyhexyl 4-methylbenzenesulfonate is a complex organic compound with the molecular formula C48H50O18S6 and a molecular weight of 1107.29 g/mol . This compound is characterized by the presence of multiple sulfonyloxy groups attached to a hexyl chain, making it a highly functionalized molecule. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 2,3,4,5,6-Pentakis-(4-methylphenyl)sulfonyloxyhexyl 4-methylbenzenesulfonate involves multiple steps. One common method includes the reaction of hexyl alcohol with 4-methylbenzenesulfonyl chloride in the presence of a base such as pyridine . The reaction conditions typically involve maintaining a low temperature to control the exothermic nature of the reaction. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

2,3,4,5,6-Pentakis-(4-methylphenyl)sulfonyloxyhexyl 4-methylbenzenesulfonate undergoes various chemical reactions, including:

Common reagents used in these reactions include strong acids like hydrochloric acid, bases like sodium hydroxide, and oxidizing agents like potassium permanganate. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2,3,4,5,6-Pentakis-(4-methylphenyl)sulfonyloxyhexyl 4-methylbenzenesulfonate is utilized in various scientific research fields:

Mechanism of Action

The mechanism of action of 2,3,4,5,6-Pentakis-(4-methylphenyl)sulfonyloxyhexyl 4-methylbenzenesulfonate involves its interaction with various molecular targets. The sulfonyloxy groups can participate in nucleophilic substitution reactions, leading to the formation of new chemical bonds. These interactions can affect the activity of enzymes and other proteins, influencing biological pathways and processes .

Comparison with Similar Compounds

Similar compounds to 2,3,4,5,6-Pentakis-(4-methylphenyl)sulfonyloxyhexyl 4-methylbenzenesulfonate include:

The uniqueness of this compound lies in its multiple sulfonyloxy groups, which provide a high degree of functionality and versatility in chemical reactions and applications.

Properties

CAS No.

20706-80-3

Molecular Formula

C48H50O18S6

Molecular Weight

1107.3 g/mol

IUPAC Name

2,3,4,5,6-pentakis-(4-methylphenyl)sulfonyloxyhexyl 4-methylbenzenesulfonate

InChI

InChI=1S/C48H50O18S6/c1-33-7-19-39(20-8-33)67(49,50)61-31-45(63-69(53,54)41-23-11-35(3)12-24-41)47(65-71(57,58)43-27-15-37(5)16-28-43)48(66-72(59,60)44-29-17-38(6)18-30-44)46(64-70(55,56)42-25-13-36(4)14-26-42)32-62-68(51,52)40-21-9-34(2)10-22-40/h7-30,45-48H,31-32H2,1-6H3

InChI Key

LTWANKHDLPUTEW-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)OCC(C(C(C(COS(=O)(=O)C2=CC=C(C=C2)C)OS(=O)(=O)C3=CC=C(C=C3)C)OS(=O)(=O)C4=CC=C(C=C4)C)OS(=O)(=O)C5=CC=C(C=C5)C)OS(=O)(=O)C6=CC=C(C=C6)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.